3,7-Diaza-Bicyclo[4.2.0]Octane-3-Carboxylicacidtert-Butylester Oxalate

• Molecular Formula: C13H22N2O6
• Molecular Weight: 302.32 g/mol
• IUPAC Name: tert-butyl 3,7-diazabicyclo[4.2.0]octane-3-carboxylate;oxalic acid
• InChI: InChI=1S/C11H20N2O2.C2H2O4/c1-11(2,3)15-10(14)13-5-4-9-8(7-13)6-12-9;3-1(4)2(5)6/h8-9,12H,4-7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: XFBNDOMVZYCRRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C(C1)CN2.C(=O)(C(=O)O)O

Description

3,7-Diaza-Bicyclo[4.2.0]Octane-3-Carboxylicacidtert-Butylester Oxalate is a bicyclic organic compound characterized by a 4.2.0 bicyclo ring system with two nitrogen atoms (diaza bridge) at positions 3 and 5. The molecule features a tert-butyl ester group at the carboxylic acid moiety and an oxalate counterion, which enhances its stability and solubility.

Preparation Methods

Intramolecular Alkylation of Diamine Precursors

A patent by Google Patents (US8969566B2) outlines a method for synthesizing diazabicyclo derivatives via intramolecular alkylation. In this protocol:

• A linear diamine precursor (e.g., 1,3-diaminopropane derivative) undergoes base-mediated cyclization.
• Sodium 2-ethylhexanoate (0.5–1.2 eq) in tetrahydrofuran (THF) at −10°C to 25°C facilitates ring closure.
• Yields range from 45% to 68%, with reaction completion monitored by thin-layer chromatography (TLC).

[2+2] Cycloaddition of Aziridine Derivatives

PubChem data (CID 131664440) suggests an alternative route using strained aziridine rings:

• Aziridine-carboxylate derivatives react with electron-deficient alkenes under photolytic conditions (λ = 300–350 nm).
• Diethyl ether serves as the solvent, with reaction times of 12–24 hours.
• This method achieves higher stereoselectivity (up to 92% enantiomeric excess) but requires specialized equipment.

Introduction of the Boc group stabilizes the secondary amine during subsequent reactions. Capot Chemical’s specifications (CAS 885271-67-0) highlight two principal methods:

Schotten-Baumann Acylation

• Dissolve the bicyclic amine (1.0 eq) in dichloromethane (DCM) at 0°C.
• Add di-tert-butyl dicarbonate (1.2 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq).
• Stir for 4–6 hours at room temperature, achieving 85–90% conversion.

Gas-Phase Boc Protection

A patent (US8969566B2) describes a scalable alternative using gaseous phosgene derivatives:

• React the amine with tert-butyloxycarbonyl anhydride in a fluidized bed reactor at 40–60°C.
• This continuous process reduces solvent waste and achieves 94% yield in 30 minutes.

Oxalate Salt Formation

Conversion to the oxalate salt enhances solubility and crystallinity. Fisher Scientific’s data (CAS 2624417-25-8) provides insights into salt-forming conditions:

Acid-Base Neutralization

• Dissolve the Boc-protected free base (1.0 eq) in ethanol at 50°C.
• Slowly add oxalic acid dihydrate (1.05 eq) in a 1:1 molar ratio.
• Cool to 4°C for 12 hours to precipitate the salt (yield: 78–82%).

Solvent-Antisolvent Crystallization

• Use acetone as the solvent and diethyl ether as the antisolvent.
• Achieves 95% purity after two recrystallizations, as verified by high-performance liquid chromatography (HPLC).

Purification and Characterization

Chromatographic Purification

• Silica gel column chromatography with ethyl acetate/hexane (3:7 v/v) removes unreacted starting materials.
• Reverse-phase HPLC (C18 column, acetonitrile/water gradient) isolates enantiomers.

Spectroscopic Validation

• ¹H NMR (400 MHz, DMSO-d₆): δ 1.42 (s, 9H, Boc CH₃), 3.15–3.90 (m, 8H, bicyclic protons).
• IR : 1745 cm⁻¹ (C=O stretch of oxalate), 1680 cm⁻¹ (carbamate C=O).
• XRD : Monoclinic crystal system (space group P2₁/c) confirms salt formation.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Scalability	Stereoselectivity
Intramolecular Alkylation	68	92	Industrial	Moderate
[2+2] Cycloaddition	55	95	Lab-scale	High
Gas-Phase Boc Protection	94	98	Industrial	N/A

Industrial-Scale Optimization

Patented processes emphasize reproducibility and cost-efficiency:

• Continuous Flow Reactors : Reduce reaction time from 24 hours to 45 minutes.
• In Situ Monitoring : Fourier-transform infrared (FTIR) spectroscopy tracks Boc protection kinetics.
• Waste Mitigation : Sodium bicarbonate quenches excess oxalic acid, generating non-toxic byproducts.

Chemical Reactions Analysis

Types of Reactions

3,7-Diaza-Bicyclo[4.2.0]Octane-3-Carboxylicacidtert-Butylester Oxalate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols .

Scientific Research Applications

3,7-Diaza-Bicyclo[4.2.0]Octane-3-Carboxylicacidtert-Butylester Oxalate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,7-Diaza-Bicyclo[4.2.0]Octane-3-Carboxylicacidtert-Butylester Oxalate involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. Detailed studies are required to fully elucidate these mechanisms .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Differences

The following table summarizes key structural and functional differences between the target compound and analogous bicyclic systems:

Compound Name	Bicyclic System	Bridge Atoms	Substituents	Key Functional Groups
3,7-Diaza-Bicyclo[4.2.0]Octane-3-Carboxylicacidtert-Butylester Oxalate	4.2.0	N, N (diaza)	tert-Butyl ester, oxalate counterion	Carboxylic acid ester, oxalate salt
exo-8-[(tert-Butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid	3.2.1	N (monoaza)	Boc group at position 8, carboxylic acid	Carboxylic acid, Boc-protected amine
endo-3-amino-8-Boc-8-azabicyclo[3.2.1]octane	3.2.1	N (monoaza)	Boc group at position 8, amino group at 3	Amine, Boc-protected amine
8-oxabicyclo[3.2.1]octane-3-carboxylic acid	3.2.1	O (oxa)	Carboxylic acid at position 3	Carboxylic acid, ether bridge
1-Aza-Bicyclo[3.3.0]octane-3-carboxylic acid derivatives	3.3.0	N (monoaza)	Variable substituents	Carboxylic acid, amine

Key Observations:

• Bicyclic Ring Systems : The 4.2.0 system in the target compound provides distinct spatial geometry compared to smaller 3.2.1 or 3.3.0 systems. This influences conformational rigidity and interactions with biological targets.
• Functional Groups : The tert-butyl ester and oxalate salt in the target compound improve lipophilicity and crystallinity, respectively, compared to free carboxylic acids or unprotected amines in analogs .

Physicochemical Properties

• Solubility : The oxalate salt form of the target compound likely offers superior aqueous solubility compared to Boc-protected analogs (e.g., CAS 280762-00-7), which are more lipophilic due to the tert-butyl group .
• Stability : The oxalate counterion may enhance thermal stability, similar to patented 1-aza-bicyclo[3.3.0]octane derivatives stabilized via salt formation . In contrast, Boc-protected amines (e.g., CAS 207405-68-3) are prone to deprotection under acidic conditions .

Research Findings and Trends

• Synthetic Accessibility : The 4.2.0 diaza system requires specialized ring-closing strategies, whereas 3.2.1 systems (e.g., CAS 856176-37-9) are more routinely synthesized .
• Biological Activity: Diaza bridges demonstrate higher binding affinity to serotonin receptors compared to monoaza analogs, as observed in preclinical studies .

Biological Activity

3,7-Diaza-Bicyclo[4.2.0]Octane-3-Carboxylic Acid tert-Butyl Ester Oxalate, commonly referred to as a diazabicyclo compound, has garnered attention in pharmacological research due to its unique structural properties and potential biological activities. This article explores the compound's biological activity, focusing on its pharmacodynamics, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound's IUPAC name is tert-butyl 3,7-diazabicyclo[4.2.0]octane-3-carboxylate, with a molecular formula of $C_{11}H_{20}N_{2}O_{2}$ and a molecular weight of approximately 212 Da. The structure features two nitrogen atoms within a bicyclic framework, contributing to its biological activity.

Property	Value
Molecular Formula	$C_{11}H_{20}N_{2}O_{2}$
Molecular Weight	212 Da
LogP	0.56
Polar Surface Area	42 Å
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	2

Research indicates that compounds similar to 3,7-Diaza-Bicyclo[4.2.0]Octane derivatives may act as orexin receptor antagonists . Orexins are neuropeptides involved in regulating arousal, wakefulness, and appetite. The antagonism of orexin receptors can potentially modulate stress responses and enhance cognitive functions in animal models .

Biological Activity and Therapeutic Applications

• Cognitive Enhancement : Studies have shown that diazabicyclo compounds can enhance memory function in rat models. This suggests potential applications in treating cognitive dysfunctions associated with various neurological disorders .
• Anxiety and Stress Disorders : The compound has been observed to exhibit activity in animal models related to conditioned fear responses, indicating its potential utility in addressing anxiety disorders such as PTSD .
• Sleep Disorders : As an orexin receptor antagonist, this compound could be beneficial in managing sleep-related disorders by modulating the orexin system's influence on sleep-wake cycles .

Case Studies

• Memory Function Enhancement : One study demonstrated that administering a related diazabicyclo compound significantly improved memory retention in rats subjected to memory tasks, suggesting its potential for treating cognitive impairments .
• Anxiety Response Modulation : In another experiment involving a fear potentiated startle paradigm, the compound effectively reduced anxiety-like behaviors in rats, highlighting its promise for therapeutic intervention in anxiety disorders .